3-(4-Methoxybenzyl)pyridine

• CAS RN: 91258-43-4
• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 3-[(4-methoxyphenyl)methyl]pyridine
• InChI: InChI=1S/C13H13NO/c1-15-13-6-4-11(5-7-13)9-12-3-2-8-14-10-12/h2-8,10H,9H2,1H3
• InChI Key: GCKQIQOENTUAKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CN=CC=C2

Description

3-(4-Methoxybenzyl)pyridine is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

Zinc (0.976 g, 14.9 mmol) and iodine (0.025 g, 0.100 mmol) were added to a flame-dried flask (25 mL) and heated with a heat gun under vacuum for 10 min. The flask was cooled to 0° C. and DMF (5 mL) was added. 1-(Bromomethyl)-4-methoxybenzene (1.43 mL, 9.95 mmol) was added as a solution in DMF (5 mL) and the mixture was stirred for 20 min at 0° C., then RT for 20 min. S-Phos (0.490 g, 1.19 mmol), Pd2 dba3 (0.273 g, 0.299 mmol), and 3-bromopyridine (0.976 mL, 9.95 mmol) were added and the mixture was heated 60° C. for 1 h. The mixture was cooled to RT, filtered through celite, concentrated in vacuo, and purified by column chromatography to give 3-(4-methoxybenzyl)pyridine as a light-yellow oil. MS (ESI) m/z: Calculated: 199.1; Observed: 200.3 (M++1).